Cas no 1116-26-3 (1,3-Butadiene-1,2,4-tricarboxylicacid, (1E,3Z)-)

1116-26-3 structure

Product Name:1,3-Butadiene-1,2,4-tricarboxylicacid, (1E,3Z)-

CAS No:1116-26-3

MF:C₇H₆O₆

MW:186.118942737579

CID:185959

PubChem ID:5280404

Update Time:2025-04-19

1,3-Butadiene-1,2,4-tricarboxylicacid, (1E,3Z)- Chemical and Physical Properties

- 1,3-Butadiene-1,2,4-tricarboxylicacid, (1E,3Z)-
- (1E,3Z)-buta-1,3-diene-1,2,4-tricarboxylic acid
- 1,3-Butadiene-1,2,4-tricarboxylicacid, (E,Z)- (8CI)
- b-Carboxy-cis-cis-muconic acid
- cis,cis-3-Carboxymuconic acid
- cis,cis-Butadiene-1,2,4-tricarboxylate
- 1,3-Butadiene-1,2,4-tricarboxylic acid, (E,Z)-
- DTXSID60415055
- 5H95988TN5
- 3-Carboxymuconic acid, cis-
- Q4634124
- SCHEMBL346500
- C01163
- beta-Carboxy-cis,cis-muconate
- 1116-26-3
- 3-carboxy-cis,cis-muconic acid
- CHEBI:15749
- (1E,3Z)-1,3-Butadiene-1,2,4-tricarboxylic acid
- 3-Carboxy-cis,cis-muconate
- Inchi： 1S/C7H6O6/c8-5(9)2-1-4(7(12)13)3-6(10)11/h1-3H,(H,8,9)(H,10,11)(H,12,13)/b2-1-,4-3+
- InChI Key： KJOVGYUGXHIVAY-BXTBVDPRSA-N
- SMILES： OC(/C(=C/C(=O)O)/C=C\C(=O)O)=O

1. Stereochemistry of the enzymic lactonisation of cis,cis-muconic and 3-methyl-cis,cis-muconic acid

Beining Chen,Gordon W. Kirby,Ghanakota V. Rao,Ronald B. Cain J. Chem. Soc. Perkin Trans. 1 1996 1153
2. Stereochemistry of enzymic cyclisation of 3-methyl-cis,cis-muconic acid to form 3- and 4-methylmuconolactone

Ronald B. Cain,Gordon W. Kirby,Ghanakota V. Rao J. Chem. Soc. Chem. Commun. 1989 1629
3. Resolution of (±)-3-methylmuconolactone and the absolute configurations of the naturally occurring 3- and 4-methylmuconolactones: X-ray crystal structures of (S)-1-phenylethylammonium salts and a bromodilactone

Ronald B. Cain,Andrew A. Freer,Gordon W. Kirby,Ghanokota V. Rao J. Chem. Soc. Perkin Trans. 1 1989 202